Cas no 2229285-07-6 (5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229285-07-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6059297
• PubChem ID: 165661062
• Update Time: 2025-10-23

5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one
• EN300-1805106
• 2229285-07-6

• Inchi： 1S/C11H11N3O2/c1-14-8-5-3-2-4-7(8)10(13-14)9-6-12-11(15)16-9/h2-5,9H,6H2,1H3,(H,12,15)
• InChI Key： JKYYRSPFVPBUGG-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one

Introduction to 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one (CAS No: 2229285-07-6)

5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229285-07-6, belongs to the class of oxazolidinone derivatives, which are known for their broad spectrum of pharmacological effects. The presence of a substituted indazole moiety in its structure enhances its interaction with biological targets, making it a promising candidate for further research and development.

The molecular structure of 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring fused with a three-membered indazole ring. The 1-methyl substitution on the indazole ring and the 1,3-oxazolidin-2-one core contribute to its distinct chemical and biological properties. This arrangement allows for multiple possible interactions with biological macromolecules, including enzymes and receptors, which is a key factor in its potential therapeutic applications.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their ability to modulate various biological pathways. The 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one structure has been studied for its potential role in inhibiting certain enzymes and receptors involved in inflammatory responses, cancer progression, and other diseases. Preliminary studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties, although further research is necessary to fully elucidate its mechanisms of action.

The synthesis of 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one involves a multi-step process that requires careful selection of reagents and reaction conditions to ensure high yield and purity. The indazole ring is typically synthesized first, followed by its coupling with the oxazolidinone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for medicinal chemists to explore its pharmacological potential.

One of the most compelling aspects of 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one is its structural flexibility, which allows for modifications at multiple sites. This flexibility has been exploited in drug design to optimize potency, selectivity, and pharmacokinetic properties. For instance, variations in the substitution pattern on the indazole ring can significantly alter the compound's affinity for specific biological targets. Such modifications are crucial for developing novel therapeutics that can overcome existing limitations associated with current treatments.

Recent research has also highlighted the importance of understanding the stereochemistry of 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one in determining its biological activity. The chiral center in the oxazolidinone ring can exist as either an (R) or (S) configuration, each potentially leading to different pharmacological outcomes. Studies have shown that stereochemical control during synthesis can lead to compounds with enhanced efficacy or reduced side effects. This underscores the need for precise synthetic techniques and analytical methods to characterize the stereochemical purity of this compound.

The pharmacological profile of 5-(1-methyl-1H-indazol-3-yl)-1,3-oxazolidin-2-one is further influenced by its solubility and metabolic stability. These properties are critical factors in drug development, as they determine how well a compound can be absorbed, distributed, metabolized, and excreted by the body (ADME). Efforts have been made to improve the solubility of this compound through structural modifications or formulation strategies. For example, prodrugs or solubilizing agents can enhance bioavailability while maintaining therapeutic efficacy.

In addition to its potential therapeutic applications, 5-(1-methyl-1H-indazol-3-ylyl)-1;3-dioxolanidinonum has shown promise as a tool compound in biochemical research. Its ability to interact with specific biological targets makes it valuable for studying enzyme mechanisms and receptor function. Researchers have used this compound to develop novel inhibitors or probes that can provide insights into disease pathways and aid in the discovery of new drug candidates.

The future direction of research on 5-(1-methyl-lH-indazoIe]-31yI)-l;30x0z01dlnonum includes exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of a disease pathway; researchers hope to achieve synergistic effects that could lead to more effective treatments. Preclinical studies are underway to evaluate these combination strategies; preliminary results are encouraging; suggesting that such approaches may offer significant advantages over single-agent therapies.

Another exciting area of investigation involves using computational methods to predict; optimize; and design derivatives of 5-(l-methyllndazoIe]-31yI)-l;30x0z01dlnonum based on structural alerts derived from known bioactive molecules. Machine learning algorithms can analyze large datasets containing chemical structures; biological activities; and physicochemical properties; enabling researchers to identify promising candidates for further experimental validation. This interdisciplinary approach combines expertise from chemistry; biology; computer science; ane data science fields toward accelerating drug discovery efforts.

The development pipeline for CAS No 2229285076 continues to expand as new synthetic routes emerge along with novel applications become apparent。 Collaborative efforts between academic institutions; pharmaceutical companies; ane biotechnology firms are essential for translating laboratory findings into clinical reality。 By leveraging advances i_n synthetic chemistry； medicinal chemistry； ane computational biology； researchers aim t_o unlock th_e full therapeutic potential o_f th_is interesting heterocyclic compound。